Cas no 1214352-41-6 (2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)-2-hydroxyacetic acid)

2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)-2-hydroxyacetic acid is a fluorinated biphenyl derivative featuring a hydroxyacetic acid functional group. Its structure incorporates both a 4'-fluoro substituent and a 2-(trifluoromethyl) group, enhancing its potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms improves metabolic stability and bioavailability, making it valuable for drug development. The hydroxyacetic acid moiety offers reactivity for further derivatization, enabling the synthesis of more complex molecules. This compound is particularly useful in medicinal chemistry for designing inhibitors or modulators targeting specific biological pathways. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.

2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)-2-hydroxyacetic acid structure

1214352-41-6 structure

Product Name:2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)-2-hydroxyacetic acid

CAS No:1214352-41-6

MF:C₁₅H₁₀F₄O₃

MW:314.231718540192

CID:4998471

Update Time:2025-08-05

2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)-2-hydroxyacetic acid
- Inchi： 1S/C15H10F4O3/c16-10-4-1-8(2-5-10)11-6-3-9(13(20)14(21)22)7-12(11)15(17,18)19/h1-7,13,20H,(H,21,22)
- InChI Key： LPCKQUNNLDNNEX-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(C(=O)O)O)C=CC=1C1C=CC(=CC=1)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 391
XLogP3: 3.4
Topological Polar Surface Area: 57.5

2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)-2-hydroxyacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011002169-250mg	2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)-2-hydroxyacetic acid	1214352-41-6	97%	250mg	$494.40	2023-09-04
Alichem	A011002169-500mg	2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)-2-hydroxyacetic acid	1214352-41-6	97%	500mg	$798.70	2023-09-04
Alichem	A011002169-1g	2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)-2-hydroxyacetic acid	1214352-41-6	97%	1g	$1490.00	2023-09-04

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Additional information on 2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)-2-hydroxyacetic acid

A Comprehensive Overview of 2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)-2-hydroxyacetic Acid (CAS No. 1214352-41-6)

Introduction

2-(4'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)-2-hydroxyacetic acid, with the CAS registry number 1214352-41-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science.

Chemical Structure and Properties

The molecular structure of this compound is characterized by a biphenyl system, where one phenyl ring is substituted with a trifluoromethyl group at the 2-position and a fluoro group at the 4'-position. The other phenyl ring is connected to a hydroxyacetic acid moiety at the 4-position, creating a molecule with both aromatic and hydrophilic functionalities.

The molecular formula of this compound is C₁₃H_F₅O₃, and its molecular weight is approximately 306 g/mol. The compound exhibits a melting point of around 180°C and is sparingly soluble in water, making it suitable for applications requiring controlled release properties.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that includes nucleophilic aromatic substitution, Friedel-Crafts acylation, and hydrolysis reactions. Recent advancements in catalytic methods have enabled the optimization of these steps, leading to higher yields and improved purity levels.

Spectroscopic techniques such as NMR, IR, and MS have been employed to confirm the structure and purity of the synthesized product. These analyses have revealed characteristic peaks corresponding to the aromatic protons, trifluoromethyl group, and hydroxyl functionalities.

Biochemical Applications

This compound has shown promise in various biochemical applications, particularly in the realm of drug discovery. Its unique combination of electron-withdrawing groups (trifluoromethyl) and electron-donating groups (hydroxyl) imparts it with both lipophilic and hydrophilic properties, which are desirable for drug candidates targeting specific receptors or enzymes.

Preliminary studies indicate that this compound may exhibit anti-inflammatory properties by inhibiting cyclooxygenase enzymes (COX-1 and COX-2). Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in cancer therapy.

Toxicological Profile

Toxicological studies conducted on this compound have demonstrated that it exhibits low acute toxicity when administered orally or intravenously in experimental animals. Chronic toxicity studies are currently underway to assess long-term effects on organ systems.

The compound's biodegradation profile has also been investigated, revealing that it undergoes rapid microbial degradation under aerobic conditions, making it environmentally friendly compared to many synthetic chemicals.

Environmental Impact

Evaluations of this compound's environmental impact have been conducted to ensure its safe use in industrial and pharmaceutical settings. Results indicate that it does not bioaccumulate significantly in aquatic organisms, reducing concerns about its persistence in ecosystems.

Future Directions

Ongoing research is focused on further elucidating the pharmacokinetics, bioavailability, and mechanism of action of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in its therapeutic applications.